Cas no 2363779-26-2 (methyl 5-bromothiophene-2-carboxylate-3,4-d2)

• Product Name: methyl 5-bromothiophene-2-carboxylate-3,4-d2
• CAS No: 2363779-26-2
• MF: C₆H₅BrO₂S
• MW: 223.084023237228
• CID: 6824795
• PubChem ID: 172402996
• Update Time: 2025-03-01

methyl 5-bromothiophene-2-carboxylate-3,4-d2 Chemical and Physical Properties

Names and Identifiers

• 2363779-26-2
• CS-22881
• methyl 5-bromothiophene-2-carboxylate-3,4-d2

• Inchi： 1S/C6H5BrO2S/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3/i2D,3D
• InChI Key： QLWUHAQCKDHUNL-PBNXXWCMSA-N
• SMILES： BrC1=C([2H])C([2H])=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 221.93192Da
• Monoisotopic Mass: 221.93192Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų